Cas no 503829-94-5 (Benzonitrile, 4-[([1,1'-biphenyl]-4-yloxy)methyl]-)

• Product Name: Benzonitrile, 4-[([1,1'-biphenyl]-4-yloxy)methyl]-
• CAS No: 503829-94-5
• MF: C₂₀H₁₅NO
• MW: 285.339205026627
• CID: 1565813
• PubChem ID: 7919523
• Update Time: 2025-04-21

Benzonitrile, 4-[([1,1'-biphenyl]-4-yloxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[([1,1'-biphenyl]-4-yloxy)methyl]-
• 4-(biphenyl4-yloxymethyl)benzonitrile
• 4-[([1,1'-Biphenyl]-4-yloxy)methyl]benzonitrile
• 503829-94-5
• SCHEMBL1249162
• 4-(biphenyl-4-yloxymethyl)benzonitrile
• DB-425754
• PZMAAUVBBMCEPT-UHFFFAOYSA-N

• Inchi： 1S/C20H15NO/c21-14-16-6-8-17(9-7-16)15-22-20-12-10-19(11-13-20)18-4-2-1-3-5-18/h1-13H,15H2
• InChI Key： PZMAAUVBBMCEPT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(C#N)=CC=1)C1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 285.11545
• Monoisotopic Mass: 285.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02